Cas no 1261859-23-7 (3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261859-23-7
• MF: C₁₂H₇Cl₃N₂O₃
• MW: 333.554579973221
• CID: 4969855
• Update Time: 2025-05-28

3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3N2O3/c1-20-11-3-2-10(16-12(11)17(18)19)6-4-8(14)9(15)5-7(6)13/h2-5H,1H3
• InChI Key： YDXVYKMJWYTXTP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(=C([N+](=O)[O-])N=1)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 4.5
• Topological Polar Surface Area: 67.9

Additional information on 3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine

Research Brief on 3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine (CAS: 1261859-23-7): Recent Advances and Applications

3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine (CAS: 1261859-23-7) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's unique structural features, including the nitro and trichlorophenyl groups, make it a promising candidate for further investigation in the context of antimicrobial, anticancer, and anti-inflammatory agents.

Recent studies have highlighted the synthetic pathways for 3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine, with a particular emphasis on optimizing yield and purity. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to efficiently introduce the trichlorophenyl moiety into the pyridine backbone. Additionally, advancements in green chemistry have led to the development of more sustainable synthesis methods, reducing the environmental impact of production while maintaining high efficiency.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate to strong inhibitory effects against a range of bacterial and fungal pathogens. Its mechanism of action appears to involve interference with microbial cell wall synthesis, although further research is needed to elucidate the exact molecular targets. Moreover, recent findings suggest that 3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine may also possess anticancer properties, with selective cytotoxicity observed in certain cancer cell lines, such as HeLa and MCF-7.

The potential therapeutic applications of this compound extend beyond antimicrobial and anticancer activities. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine exhibit promising anti-inflammatory effects in murine models of rheumatoid arthritis. These effects were attributed to the compound's ability to modulate key inflammatory pathways, including NF-κB and MAPK signaling. Such findings underscore the versatility of this chemical scaffold and its potential for further optimization in drug discovery programs.

Despite these promising results, challenges remain in the development of 3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to overcome these limitations. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being employed to identify the most pharmacologically active derivatives.

In conclusion, 3-Methoxy-2-nitro-6-(2,4,5-trichlorophenyl)pyridine (CAS: 1261859-23-7) represents a compelling area of research in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanisms of action, and evaluating its efficacy in preclinical and clinical settings. As research progresses, this compound may pave the way for the development of novel treatments for a variety of diseases.